![molecular formula C23H24N4O3S B2421236 N-benzyl-4-(4-cyano-5-(piperidin-1-yl)oxazol-2-yl)-N-methylbenzenesulfonamide CAS No. 941003-88-9](/img/structure/B2421236.png)
N-benzyl-4-(4-cyano-5-(piperidin-1-yl)oxazol-2-yl)-N-methylbenzenesulfonamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-benzyl-4-(4-cyano-5-(piperidin-1-yl)oxazol-2-yl)-N-methylbenzenesulfonamide, also known as BPO-27, is a small molecule inhibitor that has been extensively studied for its potential use in cancer treatment. This compound has shown promising results in preclinical studies, and its mechanism of action suggests that it could be effective against a variety of cancer types.
Scientific Research Applications
HIV-1 Infection Prevention : Cheng De-ju (2015) synthesized a compound structurally related to N-benzyl-4-(4-cyano-5-(piperidin-1-yl)oxazol-2-yl)-N-methylbenzenesulfonamide, which showed potential as an HIV-1 infection prevention agent. This study indicates the relevance of such compounds in antiviral research (Cheng De-ju, 2015).
Dementia Treatment : A study by Tomasz Pawlak et al. (2021) investigated AND-1184, a compound similar in structure, for its potential in treating dementia. The research provided detailed structural insights through single-crystal X-ray and solid-state NMR characterization (Pawlak, Szczesio, & Potrzebowski, 2021).
COX-2 Inhibition : Hashimoto et al. (2002) synthesized derivatives related to this compound, exploring their use as selective cyclooxygenase-2 inhibitors. This study highlights the compound's potential in anti-inflammatory and analgesic applications (Hashimoto, Imamura, Haruta, & Wakitani, 2002).
Antibacterial and Anti-inflammatory Properties : Research by Abbasi et al. (2017) focused on synthesizing new sulfonamides, structurally related to this compound, to assess their antibacterial potential and lipoxygenase inhibition. The findings suggest potential therapeutic applications for inflammatory diseases (Abbasi, Rehman, Siddiqui, Sheeza, Nazir, Ahmad, Malik, & Shah, 2017).
Anticancer Properties : A study by Sławiński et al. (2012) synthesized novel derivatives of this compound with potential anticancer activity. These compounds exhibited significant activity against various human tumor cell lines (Sławiński, Żołnowska, Orlewska, & Chojnacki, 2012).
Serotonin Receptor Antagonistic Activity : Kalinowska‐Tłuścik, Piaskowska, & Kołaczkowski (2018) conducted a structural study on arylsulfonamide derivatives, including compounds similar to this compound, as antagonists for serotonin receptors 6 and 7. This research underscores the potential of such compounds in treating dementia and related symptoms (Kalinowska‐Tłuścik, Piaskowska, & Kołaczkowski, 2018).
Properties
IUPAC Name |
N-benzyl-4-(4-cyano-5-piperidin-1-yl-1,3-oxazol-2-yl)-N-methylbenzenesulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H24N4O3S/c1-26(17-18-8-4-2-5-9-18)31(28,29)20-12-10-19(11-13-20)22-25-21(16-24)23(30-22)27-14-6-3-7-15-27/h2,4-5,8-13H,3,6-7,14-15,17H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HKHKSMKYVORHHU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(CC1=CC=CC=C1)S(=O)(=O)C2=CC=C(C=C2)C3=NC(=C(O3)N4CCCCC4)C#N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H24N4O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
436.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.